Cas no 2228127-55-5 (methyl 2-amino-2-{3-(dimethylamino)methyl-4-hydroxyphenyl}acetate)

• Product Name: methyl 2-amino-2-{3-(dimethylamino)methyl-4-hydroxyphenyl}acetate
• CAS No: 2228127-55-5
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 6228607
• PubChem ID: 165764930
• Update Time: 2025-08-04

methyl 2-amino-2-{3-(dimethylamino)methyl-4-hydroxyphenyl}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-{3-(dimethylamino)methyl-4-hydroxyphenyl}acetate
• 2228127-55-5
• EN300-1754848
• methyl 2-amino-2-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}acetate

• Inchi： 1S/C12H18N2O3/c1-14(2)7-9-6-8(4-5-10(9)15)11(13)12(16)17-3/h4-6,11,15H,7,13H2,1-3H3
• InChI Key： IVUSAXNHGOWQHI-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1CN(C)C)C(C(=O)OC)N

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75.8Ų

Additional information on methyl 2-amino-2-{3-(dimethylamino)methyl-4-hydroxyphenyl}acetate

Methyl 2-Amino-2-{3-(Dimethylamino)methyl-4-Hydroxyphenyl}Acetate: A Comprehensive Overview

The compound with CAS number 2228127-55-5, commonly referred to as methyl 2-amino-2-{3-(dimethylamino)methyl-4-hydroxyphenyl}acetate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes an amino group, a dimethylamino group, and a hydroxyl group attached to a phenyl ring, along with an acetate ester moiety. Its intricate molecular architecture makes it a subject of interest for researchers in the fields of organic chemistry, pharmacology, and materials science.

Recent studies have highlighted the importance of methyl 2-amino-2-{3-(dimethylamino)methyl-4-hydroxyphenyl}acetate in drug design and development. The presence of multiple functional groups allows this compound to exhibit diverse biological activities, making it a promising candidate for the development of new therapeutic agents. For instance, its dimethylamino group contributes to its ability to act as a weak base, which can be advantageous in drug delivery systems where pH sensitivity is required.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and esterifications. Researchers have explored various synthetic pathways to optimize the yield and purity of the compound. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high product quality. This advancement underscores the importance of modern synthetic techniques in improving the efficiency of chemical manufacturing processes.

In terms of applications, methyl 2-amino-2-{3-(dimethylamino)methyl-4-hydroxyphenyl}acetate has been investigated for its potential as a building block in the construction of bioactive molecules. Its ability to undergo further functionalization makes it a versatile intermediate in organic synthesis. For example, its hydroxyl group can be converted into other functional groups such as ethers or esters, expanding its utility in the design of complex molecules with tailored properties.

Recent research has also focused on the biological evaluation of this compound. Studies have demonstrated that it exhibits moderate activity against certain enzymes and cellular targets, suggesting its potential as a lead compound for drug discovery. Additionally, its pharmacokinetic properties have been analyzed, providing insights into its absorption, distribution, metabolism, and excretion profiles. These findings are critical for determining its suitability as a drug candidate and guide further optimization efforts.

The structural complexity of methyl 2-amino-2-{3-(dimethylamino)methyl-4-hydroxyphenyl}acetate also makes it an interesting subject for computational chemistry studies. Researchers have employed advanced molecular modeling techniques to investigate its electronic properties, conformational flexibility, and interactions with biological targets. These computational approaches complement experimental studies and provide valuable information for rational drug design.

In conclusion, methyl 2-amino-2-{3-(dimethylamino)methyl-4-hydroxyphenyl}acetate is a multifaceted compound with significant potential in various scientific disciplines. Its unique structure, versatile functional groups, and promising biological activity make it a valuable tool for researchers seeking to develop innovative solutions in chemistry and pharmacology. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.